molecular formula C11H10ClNO B8552408 2-Methyl-3-(3-chloro-2-cyanophenoxy)-1-propene

2-Methyl-3-(3-chloro-2-cyanophenoxy)-1-propene

Cat. No.: B8552408
M. Wt: 207.65 g/mol
InChI Key: NPWJILWZPGLDHW-UHFFFAOYSA-N
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Description

2-Methyl-3-(3-chloro-2-cyanophenoxy)-1-propene is a useful research compound. Its molecular formula is C11H10ClNO and its molecular weight is 207.65 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10ClNO

Molecular Weight

207.65 g/mol

IUPAC Name

2-chloro-6-(2-methylprop-2-enoxy)benzonitrile

InChI

InChI=1S/C11H10ClNO/c1-8(2)7-14-11-5-3-4-10(12)9(11)6-13/h3-5H,1,7H2,2H3

InChI Key

NPWJILWZPGLDHW-UHFFFAOYSA-N

Canonical SMILES

CC(=C)COC1=C(C(=CC=C1)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 30.0 grams (0.174 mole) of 2,6-dichlorobenzonitrile and 14.7 mL (0.174 mole) of 2-methyl-2-propen-1-ol in 200 mL of dimethyl sulfoxide was stirred, and 12.7 grams (0.191 mole) of 85% potassium hydroxide was added portionwise during a 5 minute period. During the addition, the reaction mixture temperature rose from 20° C. to about 35° C. Upon completion of the addition, the reaction mixture was stirred at ambient temperature for about 18 hours. After this time the reaction mixture was poured into 600 mL of water. The mixture was filtered to collect a solid. The solid was washed with water and dried under vacuum, yielding 33.9 grams of 2-methyl-3-(3-chloro-2-cyanophenoxy)-1-propene. The NMR spectrum was consistent with the proposed structure.
Quantity
30 g
Type
reactant
Reaction Step One
Quantity
14.7 mL
Type
reactant
Reaction Step One
Quantity
200 mL
Type
solvent
Reaction Step One
Quantity
12.7 g
Type
reactant
Reaction Step Two
Name
Quantity
600 mL
Type
reactant
Reaction Step Three

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